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Compound of Interest

Compound Name: Acid Blue 120

Cat. No.: B1665437

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the staining
of nylon (polyamide) fibers using Acid Blue 120, an anionic azo dye. The information is
intended to guide researchers in achieving consistent and reproducible staining for various
applications, including textile research, materials science, and the development of drug delivery
systems where fiber visualization is critical.

Introduction

Acid Blue 120 is a water-soluble anionic dye that is effective for dyeing protein fibers like wool
and silk, as well as synthetic polyamides such as nylon.[1][2] The staining mechanism relies on
the ionic interaction between the negatively charged sulfonate groups of the dye molecule and
the positively charged amino groups of the nylon fiber under acidic conditions.[3][4] The
intensity and fastness of the staining are influenced by several key parameters, including pH,
temperature, dye concentration, and the duration of the staining process.[5]

Principle of Staining

The staining of nylon fibers with Acid Blue 120 is an absorption process governed by
electrostatic interactions. In an acidic solution, the amino end groups (-NH2) of the nylon
polymer chain become protonated, acquiring a positive charge (-NH3+). Acid Blue 120, with its
sulfonate groups (-SO3-), exists as a large anion in the aqueous solution. The electrostatic
attraction between the cationic sites on the nylon fiber and the anionic dye molecules leads to
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the formation of an ionic bond, effectively fixing the dye to the fiber. In addition to ionic bonding,
Van der Waals forces and hydrogen bonding can also contribute to the dye-fiber interaction.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for staining nylon fibers with
acid dyes, including Acid Blue 120. These values are derived from general protocols for weak
acid dyes on polyamide fibers and should be optimized for specific experimental needs.

Table 1: Staining Solution and Conditions

Recommended .
Parameter Typical Value Notes
Range
) Concentration can be
Acid Blue 120 ) )
) adjusted to achieve
Concentration (% 0.5-4.0% 2.0% )
desired shade
owf*) ) ]
intensity.
A lower pH can
increase the rate of
pH of Dyebath 45-6.0 5.0
dye uptake but may
reduce levelness.
Higher temperatures
Staining Temperature 90 - 100°C 95°C promote dye diffusion
into the fiber.
Longer duration can
Staining Time 30 - 60 minutes 45 minutes lead to deeper
shades.
The ratio of the weight
) ) of the material (M) to
Liquor Ratio (M:L) 1:20 - 1:50 1:30

the volume of the

liquor (L).

*% owf: on the weight of the fiber.
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Table 2: Auxiliary Agents

Agent

Concentration

Purpose

Acetic Acid or Ammonium

Acetate

As required to adjust pH

To create the acidic
environment necessary for
protonation of nylon's amino

groups.

Leveling Agent (Anionic or

To ensure uniform dye

absorption and prevent

o 05-1049/L . . _
Non-ionic) blotchiness, especially with
rapid heating.
) Acts as an electrolyte to
Glauber's Salt (Sodium _
5-10g/L control the exhaustion rate of

Sulfate)

the dye.

Experimental Protocols

This section provides a detailed, step-by-step protocol for staining nylon fibers with Acid Blue

120 in a laboratory setting.

Materials and Reagents

Nylon fibers/fabric

Acid Blue 120 (C.I. 26400)

Distilled or deionized water

Acetic acid (glacial) or Ammonium acetate

Leveling agent (e.g., an anionic or non-ionic surfactant)

Sodium sulfate (Glauber's salt)

Sodium carbonate (for post-treatment wash)
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» Non-ionic detergent

» Beakers

e Heating and stirring apparatus (e.g., hot plate with magnetic stirrer, water bath)
e pH meter

o Graduated cylinders and pipettes

e Thermometer

Preparation of Staining Solution (for 1 gram of nylon

fibers at a 1:30 liquor ratio)
e In a 50 mL beaker, weigh 0.02 g (2% owf) of Acid Blue 120 powder.

e Add a small amount of hot distilled water to the beaker and paste the dye.
o Gradually add more hot distilled water, stirring continuously, until the dye is fully dissolved.
e In a separate 100 mL beaker, add approximately 25 mL of distilled water.

e Add the required amount of leveling agent (e.g., 0.03 g for a 1 g/L concentration) and
Glauber's salt (e.g., 0.15 g for a 5 g/L concentration) and stir until dissolved.

» Transfer the dissolved dye solution to the beaker containing the auxiliary agents.
o Add distilled water to bring the total volume to 30 mL.

o Adjust the pH of the dyebath to 5.0 using a dilute solution of acetic acid or by adding
ammonium acetate.

Staining Procedure

» Thoroughly wet the nylon fibers with distilled water. This ensures even dye uptake.

¢ Introduce the wetted nylon fibers into the prepared dyebath at room temperature.
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o Place the beaker on a heating and stirring apparatus.

e Begin to heat the dyebath gradually, at a rate of approximately 2°C per minute, while stirring
continuously.

e Once the temperature reaches 95°C, maintain this temperature for 45 minutes. Continue to
stir the solution to ensure even staining.

 After the staining period, turn off the heat and allow the dyebath to cool down gradually.

e Once cooled to approximately 50°C, remove the stained nylon fibers from the dyebath.

Post-Staining Treatment

e Rinse the stained fibers under cold running water to remove any excess, unfixed dye.

e Prepare a wash bath containing 1 g/L of a non-ionic detergent and a small amount of sodium
carbonate to ensure a slightly alkaline pH.

o Wash the fibers in this solution at 60-70°C for 10-15 minutes to remove any loosely bound
dye and improve wash fastness.

» Rinse the fibers thoroughly with warm and then cold water until the rinse water runs clear.

» Allow the stained nylon fibers to air dry.

Visualizations
Signaling Pathway of Acid Blue 120 Staining on Nylon
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Caption: Interaction mechanism of Acid Blue 120 with nylon fiber.

Experimental Workflow for Nylon Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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